Cas no 1168139-46-5 ((1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1))

(1S)-1-(4-Methylphenyl)-1-propanamine Hydrochloride (1:1) is a chiral amine compound with a hydrochloride salt stoichiometry of 1:1. Its defined stereochemistry at the C1 position ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of the 4-methylphenyl group enhances lipophilicity, while the hydrochloride salt improves solubility and stability for handling and storage. This compound is commonly utilized as an intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-active agents. Its consistent purity and well-characterized structure support reproducibility in research and industrial processes. Suitable for controlled reactions, it meets stringent quality standards for synthetic chemistry applications.
(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) structure
1168139-46-5 structure
Product Name:(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1)
CAS No:1168139-46-5
MF:C10H16ClN
MW:185.693741798401
CID:1206259
PubChem ID:53484693
Update Time:2025-10-11

(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • (1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1)
    • 2-Azetidinone, 3-[(3S)-3-(acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-(4-hydroxyphenyl)-, (3R,4S)-
    • SureCN3208117
    • (1S)-1-(4-methylphenyl)-1-propanamine hydrochloride
    • A813407
    • [1-(4-fluorophenyl)-3-[1-(4-fluorophenyl)-2-(4-hydroxyphenyl)-4-oxidanylidene-azetidin-3-yl]propyl] ethanoate
    • acetic acid [1-(4-fluorophenyl)-3-[1-(4-fluorophenyl)-2-(4-hydroxyphenyl)-4-oxo-3-azetidinyl]propyl] ester
    • (1S)-1-(4-fluorophenyl)-3-[(2S,3R)-1-(4-fluorophenyl)-2-(4-hydroxyphenyl)-4- oxoazetidin-3-yl]propyl acetate
    • (S)-1-p-Tolylpropan-1-amine HCl
    • CS-0372159
    • (S)-1-(p-Tolyl)propan-1-aminehydrochloride
    • Y10160
    • (1S)-1-(4-methylphenyl)propan-1-amine;hydrochloride
    • (s)-1-p-tolylpropan-1-amine hydrochloride
    • (S)-1-(p-Tolyl)propan-1-amine hydrochloride
    • 1168139-46-5
    • AKOS015923072
    • DS-019119
    • Benzenemethanamine, alpha-ethyl-4-methyl-, hydrochloride (1:1), (alphaS)-
    • (S)-1-P-TOLYLPROPAN-1-AMINE-HCl
    • (1S)-1-(4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
    • Inchi: 1S/C10H15N.ClH/c1-3-10(11)9-6-4-8(2)5-7-9;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m0./s1
    • InChI Key: XKTMBXZLOUIZLE-PPHPATTJSA-N
    • SMILES: Cl.N[C@H](C1C=CC(C)=CC=1)CC

Computed Properties

  • Exact Mass: 185.0971272g/mol
  • Monoisotopic Mass: 185.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) Pricemore >>

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(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ;  rt; reflux
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran ;  1 h, -5 - 5 °C; 5 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.4 Reagents: Hydrochloric acid Solvents: Isopropanol ;  1 h, rt
Reference
Reversal Diastereoselectivity Between the Organomagnesium and Organolithium Reagents on Chiral N-Tert-Butylsulfinylaldimines for the Preparation of Chiral Amines
Rajendiran, Chinnapillai; et al, Synthetic Communications, 2014, 44(20), 2936-2942

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -50 - -40 °C; 1 h, -50 °C
1.2 -50 - -40 °C; 1 - 2 h, -50 - -40 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -40 °C; -40 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Isopropanol ;  1 h, rt
Reference
Reversal Diastereoselectivity Between the Organomagnesium and Organolithium Reagents on Chiral N-Tert-Butylsulfinylaldimines for the Preparation of Chiral Amines
Rajendiran, Chinnapillai; et al, Synthetic Communications, 2014, 44(20), 2936-2942

(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) Raw materials

(1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1) Preparation Products

Additional information on (1s)-1-(4-methylphenyl)-1-propanamine Hydrochloride (1:1)

Compound CAS No. 1168139-46-5: (1S)-1-(4-Methylphenyl)-1-Propanamine Hydrochloride (1:1)

CAS No. 1168139-46-5 refers to the compound known as (1S)-1-(4-methylphenyl)-1-propanamine hydrochloride, which is a chiral salt of a secondary amine. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development.

The molecular structure of (1S)-1-(4-methylphenyl)-1-propanamine hydrochloride consists of a propanamine backbone with a methyl group attached to the nitrogen atom and a 4-methylphenyl group as a substituent. The stereochemistry at the nitrogen atom is specified as S, indicating the specific spatial arrangement of the substituents around this chiral center. This stereochemistry is crucial for understanding the compound's biological activity and its interactions with biomolecules.

Recent studies have highlighted the importance of chiral centers in drug design, as they can significantly influence the compound's pharmacokinetics, efficacy, and safety profile. The presence of the S configuration in (1S)-... makes it a valuable candidate for exploring enantioselective interactions with biological targets, such as enzymes or receptors.

The synthesis of this compound typically involves multi-step organic reactions, including alkylation, reduction, and acid-base neutralization to form the hydrochloride salt. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for various applications in preclinical studies.

In terms of applications, CAS No. 1168... has been explored in preclinical models for its potential as a lead compound in drug discovery programs targeting various therapeutic areas, such as central nervous system disorders or inflammation.

The physical properties of this compound, including its melting point, solubility, and stability under different conditions, have been characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry.

Furthermore, computational chemistry approaches have been employed to predict the compound's behavior in biological systems, such as its ability to cross cellular membranes or bind to specific protein targets.

Despite its promising properties, it is essential to conduct thorough safety assessments to evaluate its potential toxicity and environmental impact before considering any clinical applications.

In conclusion, CAS No. 1... represents an intriguing molecule with significant potential in drug discovery research.

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